This study is a review of published literature that discusses the utilization of biochar (BC) and plastics as filler and matrix, respectively, in a composite material. These composites, referred to as Biochar-filled plastic composites (BFPCs), play a significant role in the production of environmentally friendly materials. This paper provides an overview of BFPCs, their properties (mechanical, rheological, morphological, electrical, and thermal properties), fabrication techniques, and prospects and challenges associated with their development. Even though there have been previous studies on BFPCs, none of these studies have discussed the drawbacks and potential associated with the development of BFPCs. BCs’ small weight makes them a more appealing option than traditional mineral fillers when it comes to reducing vehicle weight. Due to their superior mechanical and thermal qualities, as well as their low carbon footprint, BC-filled plastic composites (BFPCs) play a significant role in the production of environmentally friendly materials. It was observed that either melt extrusion or injection molding are usually used to fabricate BFPC. It was observed that the properties of BFPCs are influenced by several factors such as the type and concentration of plastic, method of fabrication, the BC content, mixing uniformity of the mixture, wetting, and particle dispersion. Challenges of BFPCs were also discussed, such as the issue of particle agglomeration and poor interfacial bonding at high BC concentrations in the composite. Composites made from recycled polymers or biodegradable polymers can be developed to improve the composites’ overall sustainability.

Organic–inorganic hybrid dielectrics composed of nanoscale ceramic fillers in polymer matrices have attracted considerable attention because they can overcome the inherent limitations such as the low dielectric constant, high dielectric loss, and low film density associated with mechanically flexible pristine polymer materials. Barium titanate (BaTiO3), a representative perovskite-based material with a high permittivity, is suitable for applications as nanofillers in nanocomposite dielectrics. X-ray diffraction combined with Raman analysis suggest that a two-step hydrothermal synthesis, which uses synthesized TiO2 nanosheets as a template, is an effective method for the synthesis of pure BaTiO3 nanoparticles compared with other methods. Ultrasonic treatment is employed to disperse BaTiO3 nanoparticles with different concentrations in polyvinyl alcohol (PVA) polymer, and the dielectric performance of the nanocomposite films has been examined. In this study, 20 wt% BaTiO3–PVA nanocomposite dielectric showed superior capacitance and dielectric constant performance, i.e. five times higher than that of the pristine PVA.

Accurate prediction of the cure level of thermoset polymers is essential to simulate the thermomechanical behavior of polymeric thermoset sealants, which is strongly dependent on cure level. Conventional cure kinetics models, however, fail to accurately predict the cure levels of thermoset sealants subjected to a complex temperature program. Herein, we propose a new cure kinetics model that greatly enhances cure level predictability by considering temperature derivatives. The validity of our model was verified by simulating the thermomechanical behavior of a polymeric sealant using a user material subroutine (UMAT) of ABAQUS software. Experimental results from an appropriately designed thermomechanical test were compared with simulation results obtained from the UMAT.

For high voltage (HV) power cable applications, various studies have been performed to improve the mechanical and electrical properties of polypropylene (PP)-based insulation materials to replace crosslinked polyethylene. However, studies on the effect of additives to yield additional PP properties are still lacking. Herein, we prepared PP blends by melt-mixing widely used commercial flame retardants for PP with isotactic PP (iPP) and investigated their electrical breakdown, flame retardancy behaviors, and UV stability. Among the five kinds of flame retardants employed, aluminum hypophosphite (AHP), aluminum diethyl phosphinate, melamine pyrophosphate, ammonium polyphosphate (APP), and APP treated with silane, AHP was very effective in minimizing the decrease of the direct current breakdown strength of iPP at both 25 °C and 110 °C in the range of 5–20 phr. Particularly, only AHP afforded V-2 grade flame retardancy to iPP, and the flame retardancy was maintained even when the content was reduced to 3 phr. Furthermore, upon exposure to ultraviolet (UV) rays for 5 d, the tensile strength of pristine iPP decreased by approximately 44%, while that of a blend with 3 phr AHP decreased by only 10%. The study results will contribute to the optimization of power cable products through the use of appropriate flame retardants in the design of high-performance PP-based HV insulation materials.

In this paper the effect of process parameters on the tensile and flexural properties of carbon fiber–polylactic acid (CF-PLA) composites is analyzed. We used a commercially available fused deposition modeling (FDM) three-dimensional (3D) printer and CF-PLA. When there are a variety of processing parameters, especially when no linear processing parameters are defined, the exact factors required in the design of experiments (DOEs) is hard to research. Furthermore, a large number of samples are needed to discover the optimum processing parameters. The key effects of four processing parameters for the FDM process, i.e. layer height, infill density, printing speed and infill pattern, were examined in this work using the Taguchi DOE. The mechanical characteristics of the fabricated FDM components expressed the power of the processing parameters. We used the Taguchi L9 range of nine runs with three specimens each, so 54 different processes were used to make a total of 54 specimens. In comparison with the 3D computer-aided design model, the measurements of the manufactured specimens were tested according to the standards ASTM D638 and ASTM D790. Variance analysis (ANOVA) was generated using Design Expert tools in order to assess the importance of the variables and their interactions for tensile and flexural strength. After performing ANOVA we obtained the exact parameters for which the mechanical properties are highest.

The use of polymer composite has been implemented since 3400 B.C, the very first known composite’s application is attributed to the Mesopotamians. These ancient people fabricated plywood with glued wood strips placed at various distinct angles and in the late 1930s glass fiber thin strands have been developed. Glass fibre polymer composites have a wide scope in various engineering structures submarines, spacecraft, airplanes, automobiles, sports, and many more, over traditional materials because of their superior properties including lightweight, high fracture toughness, corrosion, fatigue, wear & fire resistance, high strength to weight ratio, high modulus and low coefficient of expansion. Various technologies have been developed so far to create different types of polymer composites in accordance with their properties and applications. Glass fiber possesses better properties as great strength, better flexibility, stiffness, and chemical corrosion resistance. Glass fibers are generally in the form of cut-up strand, fabrics and mats. Every kind of glass fibers has different properties and has various applications as in polymer composites. The aim of this review paper is to provide updated technological insights regarding the evolution of composite, classification of gass fibre polymer composites, development methodology in contrast with various applications, advantages and limitations and their behavioral properties.

There has been a growing interest in developing carbon-based polymer composites for electromagnetic interference (EMI) shielding materials. To achieve a high EMI shielding performance, the morphology of fillers in composites must be controlled. Although carbon fibers (CFs) have remarkable thermal and electrical properties and low density, their poor dispersion behavior within polymer matrix limits their practical applications as EMI shielding materials. In this study, we report an efficient method to disperse CFs within a thermoplastic polyurethane (TPU) matrix using pyranine-functionalized polyether (polyether–pyranine) as a dispersing agent. polyether–pyranine was grafted on the CF surfaces through π–π interactions between the CF and pyranine groups to produce surface-modified CFs (SCFs). Compared to CFs, the SCFs exhibited an improved dispersion stability within a TPU polymer matrix. Furthermore, a TPU composite with SCFs achieved an enhanced electrical conductivity and EMI shielding performance, which was primarily ascribed to the increased structural connectivity between the SCFs due to excellent dispersion.

Natural-fiber-reinforced composites are progressively attracting interest in the aerospace, automotive, aeronautics, and marine sectors due to their good strength-to-weight ratios, long lifetimes and cost-effectiveness. Traditional machining methods have trouble machining such composite materials. However, abrasive water jet machining (AWJM) provides an alternative quality machining method that can be accomplished by regulating various process variables. The efficiency of the AWJM method has been the subject of extensive study, due to its negligible heat-affected zone. This review attempts to focus on an exploration of the thermal and mechanical properties and the AWJM efficiency of various coir-fiber-based composites in relation to various parameters and to determine the best AWJM operating conditions. There are numerous process variables that influence AWJM machined surface quality. However, the standoff distance, hydraulic pressure, abrasive mass flow rate, nozzle diameter, and transverse speed are all important factors to consider. Kerf taper, kerf width, and surface roughness are considered key response factors.

In this paper, a thermally tunable broadband metamaterial absorber, with switchable functionality in the terahertz band, consisted of periodically arranged vanadium dioxide (VO2) and a gold film separated by a layer of polyimide is reported, which is capable of switching from absorber to reflector through the phase change property of VO2. When VO2 is in the metallic state, three near-perfect absorption peaks localized at 3.48 THz, 5.09 THz and 7.05 THz are obtained, and the combination of them gives rise to a broadband absorption, more than 90% of absolute absorption bandwidth reaches 4.35 THz (3.1–7.45 THz) with a relative absorption bandwidth of 82.46%. When VO2 is in the dielectric state, it can switch from near-perfect broadband absorption to near-perfect reflection with the maximum intensity modulation of 92.4%. The broadband absorption is insensitive to polarization of incident beam due to symmetrical structure design and exhibits excellent tolerance for large oblique incidence angle. In addition, size changes of patterned VO2 array structure provides a large impact on the absorption performance of the thermally tunable device, especially the absorption bandwidth. Our proposed device is expected to have outstanding prospects in terahertz thermal imaging, communications, and temperature-controlled metasurface.

High-performance materials, systems, and processes have necessitated the exploration of very high-temperature environments. Materials, particularly ceramics, which can withstand these high temperatures, have been extensively studied, even though enough emphasis has not been given to clays sourced locally in Nigeria, where there is an abundance. Also, stochastic optimization techniques has been employed to improve on system or carry out experimentation with minimal spend of resources and very high accuracy. This work extensively explored the refractory properties of blends developed from locally sourced clays (Mayo Ndaga and kachalla Sembe and Kona). The Taguchi optimization technique was employed to determine the effect of various quantities of the clays on the loss on ignition (LOI), refractoriness (RF), and firing shrinkage (FS) of the blends. It was discovered that the optimum (lowest) LOI, highest RF, and lowest FS were 11%, 1333 °C, and 0.48%, respectively. Analysis of variance also proved the significance of Mayo Ndaga on the RF and FS of the blends, with P-values of 0.038 and 0.000 at a 95% confidence level.